Cas no 1196459-54-7 (N-Despropyl Rotigotine Sulfate)
N-Despropyl Rotigotine Sulfate Chemical and Physical Properties
Names and Identifiers
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- N-Despropyl Rotigotine Sulfate
- 6638WXC8KK
- 1-Naphthalenol, 5,6,7,8-tetrahydro-6-((2-(2-thienyl)ethyl)amino)-, 1-(hydrogen sulfate), (6S)-
- Q27263945
- CID 91800200
- N-Depropyl Rotigotine Sulfate
- 1-Naphthalenol, 5,6,7,8-tetrahydro-6-[[2-(2-thienyl)ethyl]amino]-, 1-(hydrogen sulfate), (6S)-
- Asciminib Impurity 6
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- Inchi: 1S/C16H19NO4S2/c18-23(19,20)21-16-5-1-3-12-11-13(6-7-15(12)16)17-9-8-14-4-2-10-22-14/h1-5,10,13,17H,6-9,11H2,(H,18,19,20)/t13-/m0/s1
- InChI Key: YKUSENFEQSTMLO-ZDUSSCGKSA-N
- SMILES: S(=O)(=O)(O)OC1=CC=CC2=C1CC[C@@H](C2)NCCC1=CC=CS1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 479
- Topological Polar Surface Area: 112
N-Despropyl Rotigotine Sulfate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D297440-2.5mg |
N-Despropyl Rotigotine Sulfate |
1196459-54-7 | 2.5mg |
$253.00 | 2023-05-18 | ||
| TRC | D297440-25mg |
N-Despropyl Rotigotine Sulfate |
1196459-54-7 | 25mg |
$1918.00 | 2023-05-18 |
N-Despropyl Rotigotine Sulfate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N-Despropyl Rotigotine Sulfate
Research Briefing on N-Despropyl Rotigotine Sulfate (CAS: 1196459-54-7): Recent Advances and Implications
N-Despropyl Rotigotine Sulfate (CAS: 1196459-54-7) is a key metabolite of Rotigotine, a non-ergoline dopamine agonist widely used in the treatment of Parkinson's disease and restless legs syndrome. Recent studies have focused on its pharmacokinetic properties, metabolic pathways, and potential therapeutic applications. This briefing consolidates the latest findings to provide a comprehensive overview of its significance in the field of chemical biology and medicine.
A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic stability of N-Despropyl Rotigotine Sulfate in human liver microsomes. The results indicated a half-life of approximately 4.2 hours, suggesting moderate metabolic stability. The study also identified CYP3A4 as the primary enzyme responsible for its further degradation, which has implications for drug-drug interactions in clinical settings.
Another significant advancement comes from a preclinical study evaluating the blood-brain barrier (BBB) permeability of N-Despropyl Rotigotine Sulfate. Using in vitro models, researchers demonstrated that this metabolite retains approximately 60% of the BBB penetration efficiency of the parent compound, Rotigotine. This finding supports its potential role in sustaining dopaminergic activity in the central nervous system, particularly in prolonged therapy regimens.
Recent analytical developments have also enhanced the detection and quantification of N-Despropyl Rotigotine Sulfate in biological matrices. A novel LC-MS/MS method with a lower limit of quantification (LLOQ) of 0.1 ng/mL was validated in 2024, enabling more precise pharmacokinetic studies. This methodological improvement is critical for future clinical trials aiming to establish therapeutic windows for this metabolite.
From a therapeutic perspective, ongoing research explores the potential of N-Despropyl Rotigotine Sulfate as an independent therapeutic agent. Preliminary in vivo data suggest that it exhibits a favorable side-effect profile compared to Rotigotine, particularly with regard to less frequent dermatological reactions. However, comprehensive clinical trials are still needed to confirm these observations.
In conclusion, N-Despropyl Rotigotine Sulfate (CAS: 1196459-54-7) continues to be an important focus in neuropharmacology research. Its pharmacokinetic properties, metabolic pathways, and therapeutic potential warrant further investigation to optimize its clinical applications. Future studies should prioritize large-scale human trials to validate its efficacy and safety as either a metabolite or a standalone therapeutic agent.
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